Cas no 2172444-09-4 (1-(butan-2-yl)-2,2-dimethylcyclopropane-1-carbaldehyde)

• Product Name: 1-(butan-2-yl)-2,2-dimethylcyclopropane-1-carbaldehyde
• CAS No: 2172444-09-4
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• CID: 6395134
• PubChem ID: 165874270
• Update Time: 2025-11-01

1-(butan-2-yl)-2,2-dimethylcyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(butan-2-yl)-2,2-dimethylcyclopropane-1-carbaldehyde
• 2172444-09-4
• EN300-1620528

• Inchi： 1S/C10H18O/c1-5-8(2)10(7-11)6-9(10,3)4/h7-8H,5-6H2,1-4H3
• InChI Key： QWCUJMDGXXGUFP-UHFFFAOYSA-N
• SMILES： O=CC1(C(C)CC)CC1(C)C

Computed Properties

• Exact Mass: 154.135765193g/mol
• Monoisotopic Mass: 154.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(butan-2-yl)-2,2-dimethylcyclopropane-1-carbaldehyde

Introduction to 1-(butan-2-yl)-2,2-dimethylcyclopropane-1-carbaldehyde (CAS No. 2172444-09-4)

1-(butan-2-yl)-2,2-dimethylcyclopropane-1-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 2172444-09-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound belongs to the class of cyclopropane derivatives, which are known for their unique structural properties and potential biological activities. The presence of a aldehyde functional group at the cyclopropane ring makes it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The structure of 1-(butan-2-yl)-2,2-dimethylcyclopropane-1-carbaldehyde features a rigid cyclopropane core substituted with a butyl group at the 1-position and two methyl groups at the 2-position. This specific arrangement imparts distinct steric and electronic properties to the molecule, making it a versatile building block for further chemical modifications. The aldehyde group at the 1-position is highly reactive and can participate in various condensation reactions, such as Schiff base formation, aldol reactions, and cross-coupling reactions, which are fundamental in drug discovery and development.

In recent years, there has been a growing interest in cyclopropane-containing compounds due to their unusual chemical reactivity and biological properties. The rigidity of the cyclopropane ring enhances the binding affinity of these molecules to biological targets, making them promising candidates for therapeutic applications. Specifically, derivatives of 1-(butan-2-yl)-2,2-dimethylcyclopropane-1-carbaldehyde have been explored for their potential in modulating enzyme activity and interacting with specific protein receptors.

One of the most compelling aspects of this compound is its utility in pharmaceutical synthesis. The aldehyde functionality allows for easy introduction of various substituents through condensation reactions, enabling the creation of complex molecular architectures. For instance, researchers have utilized this compound to synthesize novel analogs of known drugs by incorporating different side chains or heterocyclic moieties. These modifications can lead to improved pharmacokinetic profiles and enhanced therapeutic efficacy.

Recent studies have highlighted the role of 1-(butan-2-yl)-2,2-dimethylcyclopropane-1-carbaldehyde in developing small-molecule inhibitors targeting key enzymes involved in inflammatory pathways. The cyclopropane moiety has been shown to disrupt hydrogen bonding networks in protein active sites, thereby inhibiting enzyme function. This mechanism has been particularly relevant in the search for new treatments for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthetic pathways for preparing 1-(butan-2-yl)-2,2-dimethylcyclopropane-1-carbaldehyde involve multi-step organic transformations that highlight its significance as a synthetic intermediate. One common approach involves the reaction of cyclopropylmethyl bromide with butyllithium followed by quenching with methyl iodide to introduce the desired substituents. Subsequent oxidation of the resulting alcohol yields the aldehyde derivative. These synthetic strategies underscore the compound's importance in organic synthesis and its potential applications in industrial-scale production.

Advances in computational chemistry have also contributed to a deeper understanding of the reactivity and properties of 1-(butan-2-yl)-2,2-dimethylcyclopropane-1-carbaldehyde. Molecular modeling studies have revealed insights into how structural modifications can influence biological activity. For example, simulations have shown that introducing electron-withdrawing groups near the aldehyde functionality can enhance binding interactions with biological targets. Such findings are crucial for guiding medicinal chemists in designing more effective drug candidates.

The biological activity of this compound has been explored across various therapeutic areas. Initial studies have demonstrated its potential as an antifungal agent by interfering with fungal cell wall synthesis. Additionally, derivatives have shown promise as kinase inhibitors due to their ability to disrupt ATP binding pockets in these enzymes. These findings open up new avenues for developing treatments against fungal infections and cancers.

In conclusion, 1-(butan-2-yl)-2,2-dimethylcyclopropane-1-carbaldehyde (CAS No. 2172444-09-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable tool for synthesizing complex molecules with potential therapeutic applications. As research continues to uncover new biological activities and synthetic strategies, this compound is poised to play an increasingly important role in drug discovery and development.